![molecular formula C18H21N7O B6484086 1-methyl-2-[5-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1H-1,3-benzodiazole CAS No. 2549020-29-1](/img/structure/B6484086.png)
1-methyl-2-[5-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1H-1,3-benzodiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-methyl-2-[5-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1H-1,3-benzodiazole is a useful research compound. Its molecular formula is C18H21N7O and its molecular weight is 351.4 g/mol. The purity is usually 95%.
The exact mass of the compound 1-methyl-2-[5-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1H-1,3-benzodiazole is 351.18075832 g/mol and the complexity rating of the compound is 546. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 1-methyl-2-[5-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1H-1,3-benzodiazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-methyl-2-[5-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1H-1,3-benzodiazole including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- The benzodiazole-triazole hybrid architecture has attracted attention as a potential anticancer agent. Researchers have investigated its cytotoxic effects against various cancer cell lines, including breast, lung, and colon cancer. Preliminary studies suggest that it may inhibit cancer cell proliferation and induce apoptosis .
- The compound’s structural features make it an interesting candidate for antimicrobial drug development. It has demonstrated activity against both Gram-positive and Gram-negative bacteria. Researchers are exploring its potential as a novel antibiotic or antifungal agent .
- Inflammation plays a crucial role in various diseases. Some studies have investigated the anti-inflammatory properties of this compound. It may modulate inflammatory pathways, making it relevant for conditions like rheumatoid arthritis or inflammatory bowel disease .
- Benzodiazoles are known for their neuroprotective effects. Combining this property with the triazole ring could enhance neuroprotection. Researchers are studying its impact on neurodegenerative diseases such as Alzheimer’s and Parkinson’s .
- The triazole moiety can act as a metal chelator, binding to metal ions. This property has implications in metal overload disorders (e.g., Wilson’s disease) and metal-based drug delivery systems. Investigations are ongoing to explore its metal-binding capacity .
- The compound’s unique structure may allow it to interact with enzymes. Researchers have explored its potential as an enzyme inhibitor, particularly in the context of metabolic pathways or enzymatic reactions .
- Benzodiazole derivatives often exhibit interesting photophysical properties. Researchers have studied the fluorescence behavior of this compound, which could have applications in sensors, imaging, or optoelectronic devices .
- The triazole ring’s stability and compatibility with various functional groups make it suitable for drug delivery. Scientists are investigating its use as a carrier for targeted drug delivery .
Anticancer Research
Antimicrobial Properties
Anti-inflammatory Effects
Neuroprotective Potential
Metal Chelation
Enzyme Inhibition
Photophysical Properties
Drug Delivery Systems
properties
IUPAC Name |
[2-(1-methylbenzimidazol-2-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]-(1-methyltriazol-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N7O/c1-22-11-15(20-21-22)17(26)24-7-12-9-25(10-13(12)8-24)18-19-14-5-3-4-6-16(14)23(18)2/h3-6,11-13H,7-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNOYXJNLLAYRKU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(N=N1)C(=O)N2CC3CN(CC3C2)C4=NC5=CC=CC=C5N4C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N7O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-methyl-2-[5-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1H-1,3-benzodiazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.